Cas no 34284-75-8 (4-(2-aminoethyl)benzene-1-sulfonyl fluoride)

4-(2-Aminoethyl)benzene-1-sulfonyl fluoride is a sulfonyl fluoride derivative featuring a reactive sulfonyl fluoride group and a primary amine functionality. This compound is particularly valuable in chemical biology and proteomics research due to its ability to selectively modify proteins and peptides through sulfonylation reactions. The presence of the aminoethyl group enhances solubility in aqueous buffers, facilitating its use in biological systems. Its sulfonyl fluoride moiety reacts efficiently with serine, threonine, and tyrosine residues, making it a useful tool for activity-based protein profiling (ABPP) and covalent inhibitor development. The compound’s stability under physiological conditions further underscores its utility in probing enzyme mechanisms and protein interactions.

4-(2-aminoethyl)benzene-1-sulfonyl fluoride structure

34284-75-8 structure

Product Name:4-(2-aminoethyl)benzene-1-sulfonyl fluoride

CAS No:34284-75-8

MF:C₈H₁₀FNO₂S

MW:203.233904361725

CID:306596

PubChem ID:1701

Update Time:2025-05-27

4-(2-aminoethyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonylfluoride, 4-(2-aminoethyl)-
- 4-(2-aminoethyl)benzene-1-sulfonyl fluoride
- 4-(2-aminoethyl)-benzenesulfonyl fluoride
- 4-(2-Aminoethyl)benzenesulfonylfluoride
- AEBSF
- AES
- Lopac-A-8456
- Pefabloc
- Pefabloc SC
- Benzenesulfonyl fluoride, 4-(2-aminoethyl)-
- 4-beta-Aminoethylbenzolsulfofluoride
- Q290992
- CCG-204227
- Lopac0_000132
- CHEMBL1096339
- [4-(2-Aminoethyl)-benzenesulphonyl fluoride]
- NS00015316
- SR-01000075690
- NCGC00015097-02
- DTXSID40187844
- UNII-F5D36L5354
- F5D36L5354
- SCHEMBL77781
- DB07347
- 4-(2-Aminoethyl)benzenesulfonyl fluoride
- BDBM50398077
- SR-01000075690-6
- SDCCGSBI-0050120.P002
- NCGC00015097-01
- PD005322
- EN300-1581783
- NCGC00162071-01
- NCGC00015097-12
- CHEMBL1256178
- NCGC00015097-03
- 34284-75-8
- ABSF
- BENZENESULFONYL FLUORIDE, P-(2-AMINOETHYL)-
- Inchi： 1S/C8H10FNO2S/c9-13(11,12)8-3-1-7(2-4-8)5-6-10/h1-4H,5-6,10H2
- InChI Key： MGSKVZWGBWPBTF-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)CCN)(=O)(=O)F

Computed Properties

Exact Mass: 203.0417
Monoisotopic Mass: 203.041627
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 68.5

Experimental Properties

Density: 1.297
Boiling Point: 292.5°Cat760mmHg
Flash Point: 130.7°C
Refractive Index: 1.532
PSA: 60.16

4-(2-aminoethyl)benzene-1-sulfonyl fluoride Pricemore >>

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Enamine	EN300-1581783-0.05g	4-(2-aminoethyl)benzene-1-sulfonyl fluoride	34284-75-8	0.05g	$61.0	2023-06-05
Enamine	EN300-1581783-0.1g	4-(2-aminoethyl)benzene-1-sulfonyl fluoride	34284-75-8	0.1g	$64.0	2023-06-05
Enamine	EN300-1581783-0.25g	4-(2-aminoethyl)benzene-1-sulfonyl fluoride	34284-75-8	0.25g	$66.0	2023-06-05
Enamine	EN300-1581783-0.5g	4-(2-aminoethyl)benzene-1-sulfonyl fluoride	34284-75-8	0.5g	$69.0	2023-06-05
Enamine	EN300-1581783-1.0g	4-(2-aminoethyl)benzene-1-sulfonyl fluoride	34284-75-8	1g	$72.0	2023-06-05
Enamine	EN300-1581783-2.5g	4-(2-aminoethyl)benzene-1-sulfonyl fluoride	34284-75-8	2.5g	$145.0	2023-06-05
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Enamine	EN300-1581783-50mg	4-(2-aminoethyl)benzene-1-sulfonyl fluoride	34284-75-8	50mg	$61.0	2023-09-24
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